3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO4/c1-19-13-7-6-9(16)8-12(13)10-4-3-5-11(15(17)18)14(10)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: APPCGRFYZMLLTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C15H13ClO4
• DSSTOX Substance ID: DTXSID30691107
• Molecular Weight: 292.71 g/mol
• CAS RN: 1261965-14-3

Description

3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% (3CMB) is an organic compound that is widely used in scientific research. It is a white crystalline solid with a melting point of 137-138°C and a boiling point of 308°C. It is soluble in water, methanol, and ethanol. 3CMB is an important intermediate for the synthesis of various derivatives and is used in the preparation of drugs, agrochemicals, and dyes.

Scientific Research Applications

3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% has several scientific research applications. It is used as a reagent in the synthesis of various compounds, including drugs, agrochemicals, and dyes. It is also used as a chromogenic substrate for the detection of esterases, such as carboxylesterases and cholinesterases. 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% is also used in the synthesis of a variety of other compounds, such as polymers and polysaccharides.

Mechanism of Action

The mechanism of action of 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% is not fully understood. However, it is believed that its reactivity is due to the presence of the methoxy groups on the phenyl ring. These groups are electron-withdrawing and increase the electrophilicity of the molecule, making it more reactive.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% have not been fully studied. However, it is known to be an inhibitor of carboxylesterases, which are important enzymes involved in the metabolism of various drugs and toxins. In addition, 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% has been shown to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is that it is relatively inexpensive and widely available. It is also relatively stable and can be stored for long periods of time without degradation. However, 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% is toxic and should be handled with caution. In addition, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

Future research on 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% could focus on its potential use as a drug or agrochemical. In addition, further studies could be conducted to explore its potential as a chromogenic substrate for the detection of other enzymes, such as proteases and lipases. Finally, research could also be done to investigate the biochemical and physiological effects of 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% in more detail.

Synthesis Methods

3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95% can be synthesized by a two-step process. In the first step, 5-chloro-2-methoxyphenol is reacted with ethyl chloroformate to form 3-(5-chloro-2-methoxyphenyl)ethoxycarbonyl chloride. This intermediate is then reacted with 2-methoxybenzoic acid in the presence of a base such as potassium carbonate to produce 3-(5-Chloro-2-methoxyphenyl)-2-methoxybenzoic acid, 95%.